Cas no 26494-10-0 (3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-)

• Product Name: 3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-
• CAS No: 26494-10-0
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 263485
• Update Time: 2026-05-14

3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-
• 4-hydroxy-2,5-dimethylthiophen-3-one
• 4-hydroxy-2,5-dimethylthiophen-3(2H)-one

• Inchi： InChI=1S/C6H8O2S/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3
• InChI Key： LMGFTFOLCQQHHC-UHFFFAOYSA-N
• SMILES： OC1=C(C)SC(C)C1=O

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.299
• Boiling Point: 251.3°Cat760mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.588
• PSA: 37.3